Cas no 647375-90-4 (L-Arginine, glycyl-L-alanyl-L-glutaminyl-L-arginyl-)
647375-90-4 structure
Product Name:L-Arginine, glycyl-L-alanyl-L-glutaminyl-L-arginyl-
CAS No:647375-90-4
MF:C22H42N12O7
MW:586.645082950592
CID:417539
PubChem ID:71378897
Update Time:2025-04-19
L-Arginine, glycyl-L-alanyl-L-glutaminyl-L-arginyl- Chemical and Physical Properties
Names and Identifiers
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- L-Arginine, glycyl-L-alanyl-L-glutaminyl-L-arginyl-
- (2S)-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-2-[(2-aminoacetyl)amino]propanoyl]amino]-5-oxopentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
- DTXSID00801493
- 647375-90-4
- Glycyl-L-alanyl-L-glutaminyl-N~5~-(diaminomethylidene)-L-ornithyl-N~5~-(diaminomethylidene)-L-ornithine
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- Inchi: 1S/C22H42N12O7/c1-11(31-16(36)10-23)17(37)32-13(6-7-15(24)35)19(39)33-12(4-2-8-29-21(25)26)18(38)34-14(20(40)41)5-3-9-30-22(27)28/h11-14H,2-10,23H2,1H3,(H2,24,35)(H,31,36)(H,32,37)(H,33,39)(H,34,38)(H,40,41)(H4,25,26,29)(H4,27,28,30)/t11-,12-,13-,14-/m0/s1
- InChI Key: MBTHAEVGDWEVQQ-XUXIUFHCSA-N
- SMILES: O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CCC(N)=O)NC([C@H](C)NC(CN)=O)=O)=O)N[C@H](C(=O)O)CCC/N=C(\N)/N
Computed Properties
- Exact Mass: 586.33036
- Monoisotopic Mass: 586.32994173g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 41
- Rotatable Bond Count: 20
- Complexity: 980
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -8
- Topological Polar Surface Area: 352Ų
Experimental Properties
- PSA: 346.61
L-Arginine, glycyl-L-alanyl-L-glutaminyl-L-arginyl- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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